Cas no 81950-85-8 (4-(2-Methoxyphenyl)piperidin-4-ol)

• Product Name: 4-(2-Methoxyphenyl)piperidin-4-ol
• CAS No: 81950-85-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD05237199
• CID: 891548
• PubChem ID: 10632134
• Update Time: 2025-05-25

4-(2-Methoxyphenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHOXY-PHENYL)-PIPERIDIN-4-OL
• 4-(2-methoxyphenyl)piperidin-4-ol
• SB43622
• DTXSID20442746
• RQKOZXQKXHODOQ-UHFFFAOYSA-N
• MFCD05237199
• BB 0262789
• CHEMBL334036
• SCHEMBL5805869
• CS-0315577
• 4-Hydroxy-4-(2-methoxyphenyl)piperidine
• AKOS000266655
• FT-0679275
• PS-0048
• 81950-85-8
• C78490
• BDBM50007394
• 4-(2-Methoxyphenyl)piperidin-4-ol

• MDL： MFCD05237199
• Inchi： 1S/C12H17NO2/c1-15-11-5-3-2-4-10(11)12(14)6-8-13-9-7-12/h2-5,13-14H,6-9H2,1H3
• InChI Key： RQKOZXQKXHODOQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2OC)CCNCC1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 1.59500

4-(2-Methoxyphenyl)piperidin-4-ol Security Information

• HazardClass：IRRITANT

Additional information on 4-(2-Methoxyphenyl)piperidin-4-ol

Comprehensive Overview of 4-(2-Methoxyphenyl)piperidin-4-ol (CAS No. 81950-85-8): Properties, Applications, and Research Insights

4-(2-Methoxyphenyl)piperidin-4-ol (CAS No. 81950-85-8) is a chemically significant compound belonging to the piperidine derivatives class. Its molecular structure features a piperidine ring substituted with a 2-methoxyphenyl group and a hydroxyl group at the 4-position, making it a versatile intermediate in pharmaceutical and organic synthesis. The compound’s unique structural motif has garnered attention for its potential role in drug discovery, particularly in modulating central nervous system (CNS) targets. Researchers and industries are increasingly exploring its applications due to its bioactive properties and compatibility with modern synthetic methodologies.

In recent years, the demand for piperidine-based compounds like 4-(2-Methoxyphenyl)piperidin-4-ol has surged, driven by their relevance in designing neurologically active molecules. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, where small-molecule modulators are pivotal. The compound’s methoxy-phenyl moiety enhances its lipophilicity, potentially improving blood-brain barrier permeability—a critical factor in CNS drug development. Such attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening studies.

From a synthetic perspective, CAS No. 81950-85-8 serves as a building block for constructing more complex architectures. Its hydroxyl group allows for further functionalization via etherification, esterification, or cross-coupling reactions, enabling diversification for structure-activity relationship (SAR) studies. Laboratories focusing on fragment-based drug design often utilize this compound to explore novel pharmacophores. Additionally, its stability under standard conditions makes it a reliable candidate for scale-up synthesis in industrial settings.

The compound’s physicochemical properties, such as its melting point, solubility, and spectroscopic data, are well-documented, facilitating its integration into research workflows. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and confirm structural integrity. These features are crucial for compliance with Good Laboratory Practices (GLP) and Quality by Design (QbD) frameworks in pharmaceutical manufacturing.

Beyond pharmaceuticals, 4-(2-Methoxyphenyl)piperidin-4-ol finds niche applications in material science, particularly in designing ligands for catalysis or metal-organic frameworks (MOFs). Its aromatic and heterocyclic components contribute to chelating abilities, useful in developing asymmetric catalysts. This multidisciplinary utility underscores its importance in both academic and industrial research, often highlighted in peer-reviewed journals and patent literature.

Environmental and safety profiles of CAS No. 81950-85-8 are also rigorously evaluated. While not classified as hazardous, standard precautions for handling organic intermediates apply, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory databases like REACH and EPA provide guidelines for its safe use, ensuring alignment with global sustainability goals.

In summary, 4-(2-Methoxyphenyl)piperidin-4-ol exemplifies the intersection of chemical innovation and practical utility. Its role in advancing drug discovery and materials engineering continues to expand, supported by ongoing research and technological advancements. For scientists and procurement specialists, understanding its synthetic pathways and applications remains essential to leveraging its full potential.